Cas no 598-06-1 (3-Methyl-3-heptanol)

• Product Name: 3-Methyl-3-heptanol
• CAS No: 598-06-1
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 2682142
• PubChem ID: 11710
• Update Time: 2025-04-21

3-Methyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-3-HEPTANOL
• DTXSID00871136
• CS-0453592
• 3-Heptanol, 3-methyl-(8CI)(9CI)
• SY049031
• 3-Heptanol, 3-methyl-(8CI)
• 3-methylheptan-3-ol
• M0955
• Butylethylmethylcarbinol
• 5582-82-1
• CHEBI:176778
• 2-Ethyl-2-hexanol
• NSC25542
• NSC 25542
• DTXCID40818808
• 3-Heptanol, 3-methyl-
• 598-06-1
• MFCD00021841
• SCHEMBL196517
• AKOS006230010
• D91413
• NSC-25542
• 3-Methyl-3-heptanol

• Inchi： 1S/C8H18O/c1-4-6-7-8(3,9)5-2/h9H,4-7H2,1-3H3
• InChI Key： PQOSNJHBSNZITJ-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CCCC

Computed Properties

• Exact Mass: 130.136
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0,83
• Boiling Point: 64°C 201mm
• Flash Point: 60.6 °C
• Refractive Index: 1.427
• PSA: 20.23000
• LogP: 2.33760